Delta-7-Campesterol

Specification

• CAS No.: 70095-94-2
• Molecular Formula: C28H48O
• Molecular Weight: 400.69

Introduction

Chemical Structure and Properties

Molecular Characteristics

Delta-7-Campesterol possesses a tetracyclic steroid structure characteristic of sterols, featuring a hydroxyl group at the C3 position and a distinctive double bond between the C7 and C8 carbon atoms. The molecular formula of Delta-7-Campesterol is C28H48O, with a calculated molecular weight of 400.7 g/mol. This structure places it in the family of 4-desmethyl sterols that constitute the majority of membrane sterols in plants. The carbon skeleton contains four fused rings (three cyclohexane rings and one cyclopentane ring) that provide the rigid framework typical of steroid compounds. The position of the double bond at C7-C8, rather than the more common C5-C6 position found in many plant sterols, gives Delta-7-Campesterol its distinctive chemical properties and reactivity patterns.

Physical and Chemical Properties

Delta-7-Campesterol typically appears as a white crystalline solid or powder at room temperature. It exhibits the characteristic solubility profile of sterols, with low solubility in water but greater solubility in organic solvents. Analysis from computational chemistry provides additional insights into its physical-chemical properties, including an XLogP3-AA value of 8.5, indicating high lipophilicity. The compound contains one hydrogen bond donor (the hydroxyl group at C3) and one hydrogen bond acceptor, with five rotatable bonds that contribute to its conformational flexibility. The exact mass of Delta-7-Campesterol has been determined to be 400.370516150 Da, which serves as an important parameter for its identification in mass spectrometry analyses.

Structural Data Table

Property	Value	Source
Molecular Formula	C28H48O	PubChem
Molecular Weight	400.7 g/mol	PubChem
XLogP3-AA	8.5	PubChem
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	1	PubChem
Rotatable Bond Count	5	PubChem
Exact Mass	400.370516150 Da	PubChem
Physical Appearance	White crystalline solid/powder	EvitaChem
Water Solubility	Low	EvitaChem

Biosynthesis and Metabolism

Natural Sources

Specific Plant Sources

Research has identified several specific plant sources of Delta-7 sterols, which include Delta-7-Campesterol. For example, investigations into the wood and bark of four Acacia species growing in Portugal (A. longifolia, A. dealbata, A. melanoxylon, and A. retinodes) have revealed significant amounts of Delta-7 sterols. While spinasterol and dihydrospinasterol were the main Delta-7 sterols identified in these species, the presence of these compounds suggests that related Acacia species might also contain Delta-7-Campesterol. These findings highlight the diversity of natural sources for Delta-7 sterols and indicate that botanical screening may reveal additional plant sources of Delta-7-Campesterol.

Concentration in Plant Tissues

The concentration of Delta-7-Campesterol varies considerably across different plant tissues and species. In general, the highest concentrations are found in lipid-rich tissues such as seeds and oilseeds. In some plant species, particularly those with specific genetic mutations affecting sterol biosynthesis, Delta-7-Campesterol can accumulate to levels higher than what is typically observed in wild-type plants. For instance, in the Arabidopsis mutants ste1 and dwarf7, which have a blockage in the C5(6)-desaturation step of sterol biosynthesis, there is a significant accumulation of Delta-7 sterols including Delta-7-Campesterol and Delta-7-sitosterol, while the levels of Delta-5 sterols are reduced. This altered sterol profile is associated with growth and developmental modifications, underscoring the biological significance of proper sterol balance.

Biological Functions

Membrane Structure and Function

Delta-7-Campesterol, like other phytosterols, plays an important role in maintaining plant cell membrane structure and function. The incorporation of Delta-7-Campesterol into cell membranes contributes to membrane fluidity, permeability, and stability. The specific double bond configuration at the C7-C8 position may influence how this sterol interacts with other membrane components, including phospholipids and membrane proteins. The presence and proportion of different sterols, including Delta-7-Campesterol, affect membrane properties such as microdomain formation and lipid raft organization, which in turn influence membrane-associated cellular processes. These functions highlight the importance of Delta-7-Campesterol beyond its role as a simple structural component.

Cellular Signaling

Beyond its structural role, Delta-7-Campesterol is involved in cellular signaling pathways related to plant growth and development. The specific mechanisms by which Delta-7-Campesterol influences signaling are still being investigated, but research suggests connections to hormone-mediated pathways, particularly those involving brassinosteroids. The ratio of different sterols, including campesterol to sitosterol, has been shown to modulate plant growth, suggesting that Delta-7-Campesterol may similarly affect these processes through its participation in sterol-dependent signaling networks. The accumulation of Delta-7 sterols in certain mutants is associated with developmental abnormalities, further supporting the significance of these compounds in signaling pathways that regulate plant growth and morphogenesis.

Growth Regulation

Research has demonstrated that alterations in sterol composition, including changes in Delta-7-Campesterol levels, can significantly impact plant growth and development. Plants with mutations that cause the accumulation of Delta-7 sterols, such as Delta-7-Campesterol, often display reduced stature and altered growth patterns. These growth defects can typically be restored by brassinosteroid treatment, suggesting a connection between Delta-7 sterol metabolism and brassinosteroid signaling pathways. The ratio of campesterol to sitosterol has been identified as a crucial factor that modulates growth in plants, and changes in this ratio are associated with developmental modifications. These findings underscore the importance of proper sterol balance, including the appropriate levels of Delta-7-Campesterol, for normal plant development.

Research Studies and Findings

Genetic Studies

Genetic studies have provided valuable insights into the role of Delta-7-Campesterol in plant biology. Research using Arabidopsis thaliana mutants, such as ste1/dwarf7 and dwarf5, has demonstrated that disruptions in sterol biosynthesis enzymes can lead to the accumulation of Delta-7 sterols, including Delta-7-Campesterol. These mutants typically display reduced growth that can be complemented by brassinosteroid treatment, indicating a connection between Delta-7 sterol metabolism and brassinosteroid-dependent growth regulation. Complementation studies using STE1-YFP fusion proteins have shown partial restoration of normal sterol profiles in ste1-1 mutants, with sitosterol recovery of about 50% compared to wild-type plants. These genetic approaches have been essential for understanding the biosynthetic pathways and functional significance of Delta-7-Campesterol.

Biochemical Analyses

Biochemical analyses have further elucidated the properties and metabolism of Delta-7-Campesterol. Experimental studies have confirmed the enzymatic activities involved in Delta-7-Campesterol metabolism, including the reduction of the C-7(8) double bond by DWARF5. Yeast expression systems have been used to demonstrate that fusion constructs of enzymes like STE1/DWARF7, DWARF5, and DIM/DWARF1 are catalytically active and can modify sterol structures in predicted ways. The verification of DWARF5-YFP as a functional enzyme capable of reducing the C-7(8) double bond of Delta-5,7-sterols provides direct evidence for the enzymatic pathways involved in Delta-7-Campesterol metabolism. These biochemical investigations complement the genetic studies and provide a more complete understanding of Delta-7-Campesterol's role in plant biochemistry.

Comparative Studies

Comparative studies have examined the relationships between Delta-7-Campesterol and other phytosterols in various contexts. Research has highlighted the importance of the ratio between different sterols, particularly campesterol and sitosterol, in modulating plant growth. Plants showing co-suppression of sterol biosynthesis enzymes often display altered sterol profiles with modified ratios of various sterols, including Delta-7-Campesterol. These changes in sterol composition are associated with distinct growth phenotypes, suggesting specific roles for different sterol types. Comparative analyses of sterol content across different plant species, tissues, and developmental stages have revealed patterns of Delta-7 sterol distribution that provide clues about their functional significance in different biological contexts.

Implications and Applications

Analytical Applications

Delta-7-Campesterol and other Delta-7 sterols serve as important markers in analytical applications, particularly in the authentication and quality assessment of plant-derived products. The detection of specific sterol profiles, including the presence and proportion of Delta-7-Campesterol, can provide information about the botanical origin, processing methods, and potential adulteration of plant oils and other products. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are commonly used for this purpose, allowing for the precise identification and quantification of Delta-7-Campesterol among other sterols. These analytical applications demonstrate the practical significance of Delta-7-Campesterol beyond its biological roles.

Future Research Directions

Research on Delta-7-Campesterol continues to evolve, with several promising directions for future investigation. More detailed studies of the three-dimensional structure and membrane-integrating properties of Delta-7-Campesterol could provide insights into its specific effects on membrane organization and function. Further exploration of the signaling pathways influenced by Delta-7-Campesterol might reveal novel mechanisms of plant growth regulation. The identification of additional natural sources of Delta-7-Campesterol and the development of more efficient extraction and purification methods could facilitate both research and potential applications. Additionally, comparative studies across a wider range of plant species may uncover evolutionary patterns in Delta-7 sterol utilization that could inform our understanding of plant adaptation and diversity.